Cas no 2680765-28-8 (benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate)

• Product Name: benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate
• CAS No: 2680765-28-8
• MF: C₂₁H₁₇N₃O₃
• MW: 359.377984762192
• CID: 5623633
• PubChem ID: 165924022
• Update Time: 2025-11-06

benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680765-28-8
• EN300-28299640
• benzyl N-{4-[(3-cyanopyridin-2-yl)oxy]-2-methylphenyl}carbamate
• benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate

• Inchi： 1S/C21H17N3O3/c1-15-12-18(27-20-17(13-22)8-5-11-23-20)9-10-19(15)24-21(25)26-14-16-6-3-2-4-7-16/h2-12H,14H2,1H3,(H,24,25)
• InChI Key： IMPNZGVONOQWGX-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CC=CN=1)C1C=CC(=C(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.12699141g/mol
• Monoisotopic Mass: 359.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate

Introduction to Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate (CAS No. 2680765-28-8)

Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate, a compound with the CAS number 2680765-28-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a benzyl group and a carbamate moiety linked to a phenyl ring substituted with a cyanopyridine moiety, make it a promising candidate for further investigation.

The< strong>benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate molecule exhibits a unique combination of chemical properties that make it suitable for various biochemical interactions. The benzyl group, known for its stability and ability to enhance solubility, plays a crucial role in the overall bioactivity of the compound. Additionally, the carbamate functional group is well-documented for its involvement in various biological processes, including enzyme inhibition and receptor binding.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl moiety in Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate is particularly noteworthy, as cyanopyridines have shown significant promise in inhibiting key enzymes and receptors involved in these diseases. The< strong>3-cyanopyridin-2-yl group, in particular, has been extensively studied for its ability to interact with target proteins in a highly specific manner.

One of the most compelling aspects of Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate is its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling pathways and are often dysregulated in various diseases. The< strong>carbamate moiety in the compound is believed to facilitate binding to the active sites of these enzymes, thereby modulating their activity. This has led to extensive research into derivatives of this compound that could enhance its potency and selectivity.

The< strong>benzyl group at the N-terminal position of the molecule not only contributes to its solubility but also provides a site for further chemical modification. This allows researchers to tailor the properties of the compound for specific applications, such as improving its bioavailability or enhancing its binding affinity to target proteins. The< strong>2-methylphenyl ring further contributes to the overall stability and bioactivity of the molecule by providing additional interaction points with biological targets.

In academic research, Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate has been investigated for its potential role in modulating inflammatory responses. Studies have shown that compounds with similar structural features can inhibit key inflammatory cytokines and enzymes, thereby reducing inflammation. This has significant implications for the development of new therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's< strong>cyanopyridine core has also been explored for its antimicrobial properties. Recent research indicates that certain cyanopyridine derivatives can disrupt bacterial cell membranes and inhibit bacterial growth. This makes Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate a promising candidate for developing new antibiotics or antimicrobial agents.

In addition to its therapeutic potential, Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate has been studied for its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The< strong>cyanopyridine moiety is known to interact with specific receptors and enzymes involved in these diseases, suggesting that this compound could potentially slow down or prevent the progression of these conditions.

The synthesis of Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyanopyridine group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound on an industrial scale.

The pharmacokinetic properties of Benzyl N-{4-(3-cyanopyridin-2-yl)oxy-2-methylphenyl}carbamate have been thoroughly evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses.

In conclusion, Benzyl N-{4-(3-cyanopyridin-2-yloxy)-2-methylpheny}lcarbamate (CAS No. 2680765 28 8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further investigation, particularly in the development of new drugs targeting cancer, inflammation, neurodegenerative diseases, and infections.